Cas no 405103-00-6 (1-\u200bTert-\u200bbutyl 4-\u200bethyl 1H-\u200bpyrazole-\u200b1,\u200b4-\u200bdicarboxylate)

• Product Name: 1-\u200bTert-\u200bbutyl 4-\u200bethyl 1H-\u200bpyrazole-\u200b1,\u200b4-\u200bdicarboxylate
• CAS No: 405103-00-6
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 2826347
• PubChem ID: 59778654
• Update Time: 2025-05-20

1-\u200bTert-\u200bbutyl 4-\u200bethyl 1H-\u200bpyrazole-\u200b1,\u200b4-\u200bdicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-\u200bTert-\u200bbutyl 4-\u200bethyl 1H-\u200bpyrazole-\u200b1,\u200b4-\u200bdicarboxylate
• 1-t-Butyl 4-ethyl 1H-pyraZole-1,4-dicarboxylate
• SCHEMBL1843388
• OHJCPQXLPDDCRI-UHFFFAOYSA-N
• EN300-175688
• MFCD22989199
• DB-132157
• 1-(1,1-Dimethylethyl) 4-ethyl 1H-pyrazole-1,4-dicarboxylate; 1-(tert-Butoxycarbonyl)pyrazole-4-carboxylic acid ethyl ester; 1-tert-Butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate
• 405103-00-6
• '1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate'
• DTXSID30732948
• ethyl 1-(tert-butoxycarbonyl)pyrazole-4-carboxylate
• 1H-Pyrazole-1,4-dicarboxylic acid, 1-(1,1-dimethylethyl) 4-ethyl ester
• ethyl 1-(tert-butyloxycarbonyl)pyrazole-4-carboxylate
• 1-tert-butyl4-ethyl1H-pyrazole-1,4-dicarboxylate
• ethyl 1-(tert-butyloxycarbonyl )pyrazole-4-carboxylate
• 1-(Tert-butyl) 4-ethyl 1H-pyrazole-1,4-dicarboxylate
• 1-tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate

• Inchi： 1S/C11H16N2O4/c1-5-16-9(14)8-6-12-13(7-8)10(15)17-11(2,3)4/h6-7H,5H2,1-4H3
• InChI Key： OHJCPQXLPDDCRI-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C(=O)OCC)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700Da
• Monoisotopic Mass: 240.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4Ų

1-\u200bTert-\u200bbutyl 4-\u200bethyl 1H-\u200bpyrazole-\u200b1,\u200b4-\u200bdicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-\u200bTert-\u200bbutyl 4-\u200bethyl 1H-\u200bpyrazole-\u200b1,\u200b4-\u200bdicarboxylate

Introduction to 1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate (CAS No. 405103-00-6)

1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate, identified by its Chemical Abstracts Service (CAS) number 405103-00-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both tert-butyl and ethyl substituents, along with the 1,4-dicarboxylate functional groups, endows this molecule with unique chemical properties that make it a valuable candidate for further research and development.

The structural configuration of 1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate contributes to its potential applications in various domains. The tert-butyl group enhances the steric hindrance around the pyrazole ring, which can influence its reactivity and interaction with biological targets. On the other hand, the ethyl group introduces a slight electron-donating effect, which can modulate the electronic properties of the molecule. The 1,4-dicarboxylate moiety provides two acidic sites, making it a suitable candidate for coordination chemistry or as a precursor in the synthesis of more complex structures.

In recent years, pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of substituents in 1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate may contribute to its unique pharmacological profile. For instance, the combination of steric bulk from the tert-butyl group and electronic effects from the ethyl group could potentially enhance binding affinity to biological receptors or enzymes.

One of the most compelling aspects of this compound is its potential as a building block in drug discovery. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design novel derivatives with tailored properties. Researchers have been exploring the use of pyrazole derivatives in the development of small-molecule inhibitors targeting various disease-causing proteins. The 1,4-dicarboxylate groups can serve as anchors for covalent bonding or as points for introducing additional functionalities, making this compound a versatile tool in medicinal chemistry.

Moreover, the applications of 1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate extend beyond pharmaceuticals. In materials science, pyrazole derivatives have been investigated for their potential use in organic electronics and coordination polymers. The ability to tune electronic properties through substituent effects makes these compounds attractive for developing new materials with specific functionalities. For example, the steric and electronic influences introduced by the tert-butyl and ethyl groups could be exploited to design molecules with enhanced charge transport properties or improved stability under various conditions.

Recent advancements in computational chemistry have also facilitated the study of such compounds. Molecular modeling techniques allow researchers to predict the behavior of 1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate in different environments and assess its potential interactions with biological targets. These simulations can guide experimental design and help optimize synthetic routes. Additionally, high-throughput screening methods have enabled rapid evaluation of large libraries of pyrazole derivatives, accelerating the discovery process.

The synthesis of 1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the tert-butyl and ethyl groups typically involves alkylation reactions, while the formation of the 1,4-dicarboxylate moiety may require carboxylation or oxidation steps. Advanced synthetic techniques such as transition metal catalysis can improve efficiency and selectivity in these processes.

In conclusion,1-Tert-butyl 4-ethyl 1H-pyrazole-1,4-dicarboxylate (CAS No. 405103-00-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable asset for drug discovery efforts aimed at developing new therapeutic agents targeting various diseases. Additionally,the compound’s versatility as a building block for more complex structures opens up possibilities for innovative material design applications. As research continues to uncover new applications for pyrazole derivatives,this specific molecule is poised to play an important role in advancing scientific knowledge and technological development.